Cas no 287917-96-8 (4-bromo-1-methyl-pyrazole-3-carbaldehyde)

4-bromo-1-methyl-pyrazole-3-carbaldehyde structure
287917-96-8 structure
Product Name:4-bromo-1-methyl-pyrazole-3-carbaldehyde
CAS No:287917-96-8
MF:C5H5BrN2O
MW:189.009999990463
MDL:MFCD00103235
CID:248792
PubChem ID:2735595
Update Time:2025-04-19

4-bromo-1-methyl-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-pyrazole-3-carbaldehyde
    • 4-Bromo-1-Methylpyrazole-3-Carboxaldehyde
    • 4-Bromo-1-methyl-1H-pyrazole-3-carboxaldehyde
    • 1H-Pyrazole-3-carboxaldehyde,4-bromo-1-methyl-
    • 4-bromo-1-methylpyrazole-3-carbaldehyde
    • 4-Bromo-1-Methyl-1H-Pyrazole-5-Carbaldehyde
    • 1H-Pyrazole-3-carboxaldehyde, 4-bromo-1-methyl-
    • 4-Bromo-3-formyl-1-methyl-1H-pyrazole
    • PubChem23668
    • KGIYMMPLYIITLL-UHFFFAOYSA-N
    • BBL104321
    • STK349052
    • SBB020579
    • 4-bromo-1-methyl-pyrazole-3-carbaldehyde
    • AKOS005167221
    • 287917-96-8
    • FT-0617710
    • SB21946
    • SCHEMBL671732
    • SY064638
    • DTXSID90370820
    • MFCD00103235
    • Z1201619120
    • PS-3090
    • CS-0042930
    • AMY11933
    • EN300-396067
    • DB-067990
    • MDL： MFCD00103235
    • Inchi： 1S/C5H5BrN2O/c1-8-2-4(6)5(3-9)7-8/h2-3H,1H3
    • InChI Key： KGIYMMPLYIITLL-UHFFFAOYSA-N
    • SMILES： BrC1C(C=O)=NN(C)C=1

Computed Properties

  • Exact Mass: 187.95900
  • Monoisotopic Mass: 187.95853 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 189.01
  • XLogP3: 0.7
  • Topological Polar Surface Area: 34.9

Experimental Properties

  • Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 70 °C
  • Boiling Point: 275.2±20.0 ºC (760 Torr),
  • Flash Point: 120.2±21.8 ºC,
  • Refractive Index: 1.621
  • Solubility: Slightly soluble (3.6 g/l) (25 º C),
  • PSA: 34.89000
  • LogP: 0.99510
  • Sensitiveness: Air Sensitive

4-bromo-1-methyl-pyrazole-3-carbaldehyde Security Information

4-bromo-1-methyl-pyrazole-3-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-1-methyl-pyrazole-3-carbaldehyde Pricemore >>

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4-bromo-1-methyl-pyrazole-3-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:287917-96-8)4-bromo-1-methyl-pyrazole-3-carbaldehyde
Order Number:A5430
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):284.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:287917-96-8)4-BROMO-1-METHYL-1H-PYRAZOLE-5-CARBALDEHYDE
Order Number:sfd17280
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

4-bromo-1-methyl-pyrazole-3-carbaldehyde Related Literature

287917-96-8 (4-bromo-1-methyl-pyrazole-3-carbaldehyde) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:287917-96-8)4-bromo-1-methyl-pyrazole-3-carbaldehyde
A5430
Purity:99%
Quantity:25g
Price ($):284.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:287917-96-8)4-BROMO-1-METHYL-1H-PYRAZOLE-5-CARBALDEHYDE
sfd17280
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email